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Compound of Interest

Compound Name: Ethyl tiglate

Cat. No.: B033459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl tiglate (CAS 5837-78-5), a
fatty acid ester with applications in the fragrance and flavor industries and potential for further
scientific investigation. The document details its chemical and physical properties, synthesis,
biological significance, and safety information, presenting quantitative data in structured tables
and illustrating key processes with diagrams.

Chemical and Physical Properties

Ethyl tiglate, systematically named ethyl (2E)-2-methylbut-2-enoate, is an unsaturated ester
characterized by a fruity, sweet aroma.[1][2] It is a colorless to pale yellow liquid that is largely
insoluble in water but soluble in organic solvents.[3]

Table 1: General and Physical Properties of Ethyl Tiglate
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Property Value Reference(s)
CAS Number 5837-78-5
Molecular Formula C7H1202
Molecular Weight 128.17 g/mol [4]
Appearance Colorless to pale yellow liquid
Odor Fruity, caramel, sweet, with 5]
earthy undertones
Boiling Point 154-156 °C [5]
Density 0.923 g/mL at 25 °C [5]
Refractive Index n20/D 1.435 [5]
Flash Point 44 °C [5]
Water Solubility Insoluble/Slightly soluble [3][6]
Table 2: Spectroscopic Data for Ethyl Tiglate
Spectrum Type Key Peaks/Shifts Reference(s)

1H NMR (90 MHz, CDCls)

o (ppm): 1.29 (t, 3H), 1.83 (d,
3H), 1.85 (s, 3H), 4.22 (q, 2H),
6.88 (g, 1H)

[4]

13C NMR (25.16 MHz, CDCls)

& (ppm): 12.01, 14.27, 14.35,
60.35, 128.96, 136.76, 168.09

[4]

Mass Spectrum (EI)

Major m/z fragments: 55, 83,
99, 113, 128

[2]

Infrared Spectrum

Major peaks corresponding to
C=0 (ester) and C=C bonds

[2]

Synthesis of Ethyl Tiglate
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Ethyl tiglate is commonly synthesized via Fischer-Speier esterification. This method involves
the acid-catalyzed reaction of tiglic acid with ethanol.[7] An alternative, though less common,
synthetic route involves the reaction of bromo methylethyl acetic acid ethyl ester with
dimethylaniline.[7]

This protocol is a generalized procedure based on standard Fischer esterification methods.[8]
[9][10]

Materials:

« Tiglic acid

e Anhydrous ethanol (excess)

e Concentrated sulfuric acid (catalyst)

o Diethyl ether

» 5% Sodium bicarbonate solution

e Saturated sodium chloride solution (brine)
e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve tiglic acid in an excess of
anhydrous ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

e Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitoring by TLC is recommended).

» Cool the mixture to room temperature and transfer it to a separatory funnel containing water.

o Extract the aqueous layer with diethyl ether.
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o Combine the organic extracts and wash sequentially with 5% sodium bicarbonate solution (to
neutralize the acid catalyst) and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude ethyl tiglate.

o Purify the crude product by fractional distillation under reduced pressure.

Characterization: The purified ethyl tiglate should be characterized by *H NMR, 3C NMR, IR
spectroscopy, and mass spectrometry to confirm its identity and purity. The data should be
consistent with the values presented in Table 2.
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A generalized workflow for the synthesis of ethyl tiglate.

Biological Significance and Applications

Ethyl tiglate is primarily utilized in the flavor and fragrance industries for its characteristic fruity
and sweet aroma.[1] It is a component of some fruit essences and is used in the formulation of
perfumes and flavorings.[2]
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In the yeast Saprochaete suaveolens, ethyl tiglate is produced through the catabolism of the
amino acid isoleucine.[11] This biotransformation proceeds via a -oxidation pathway, which
generates tiglyl-CoA as an intermediate that is subsequently esterified to ethyl tiglate.[11]

[B-Oxidation Pathway

Esterification

Click to download full resolution via product page

Biosynthesis of ethyl tiglate in Saprochaete suaveolens.

While direct evidence for the anti-inflammatory activity of ethyl tiglate is limited, some reports
suggest that extracts of plants containing various esters, such as Pelargonium graveolens,
possess anti-inflammatory properties.[12][13] Furthermore, other fatty acid esters, like ethyl
palmitate, have been shown to exert anti-inflammatory effects by modulating the NF-kB
signaling pathway.[14] The NF-kB pathway is a key regulator of the inflammatory response,
and its inhibition can lead to a reduction in the production of pro-inflammatory cytokines.
Another relevant pathway is the Nrf2 signaling pathway, which is involved in the cellular
response to oxidative stress and has crosstalk with inflammatory pathways.[6][15]
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Based on these related compounds, a hypothetical mechanism for the anti-inflammatory action
of ethyl tiglate could involve the inhibition of the NF-kB pathway and/or the activation of the

Nrf2 pathway. Further research is required to validate this hypothesis.
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A hypothetical anti-inflammatory mechanism for ethyl tiglate.

Ethyl tiglate serves as a precursor in the synthesis of other organic molecules. Notably, it is
used in the synthesis of grandisol and fraganol, which are natural products with applications in
the fragrance industry.[3][4]

Safety and Handling

Ethyl tiglate is a flammable liquid and should be handled with appropriate safety precautions.

[1]

Table 3: Safety and Handling Information for Ethyl Tiglate

Precaution Recommendation Reference(s)

Store in a tightly closed

container in a cool, dry, well-
Storage _ [1]

ventilated area away from

ignition sources.

Use in a well-ventilated area or
under a fume hood. Wear

Handling ] [1]
protective gloves and safety

goggles.

Absorb spills with an inert
) material and dispose of in
Spill Response , [1]
accordance with local

regulations.

For comprehensive safety information, refer to the Material Safety Data Sheet (MSDS)
provided by the supplier.

Conclusion

Ethyl tiglate is a well-characterized ester with established applications in the flavor and
fragrance industries. Its synthesis is straightforward, and its chemical and physical properties
are well-documented. While its biological activities are not extensively studied, its metabolic
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pathway in yeast is understood, and there is speculative potential for anti-inflammatory effects
based on related compounds. This technical guide provides a solid foundation for researchers
and drug development professionals interested in exploring the properties and potential
applications of ethyl tiglate. Further investigation into its pharmacological properties is
warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl Tiglate (CAS
5837-78-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033459#ethyl-tiglate-cas-number-5837-78-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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